Cas no 1806261-66-4 (Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806261-66-4
• MF: C₁₁H₁₀ClF₄NO₃
• MW: 315.648616313934
• CID: 4815239
• Update Time: 2025-08-05

Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H10ClF4NO3/c1-2-19-9(18)4-6-3-8(20-11(14,15)16)10(13)17-7(6)5-12/h3H,2,4-5H2,1H3
• InChI Key： BQHHJGQWUWGQRA-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=C(N=1)F)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806261-66-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1806261-66-4, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both chloromethyl and trifluoromethoxy substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The chemical structure of Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate consists of a pyridine core modified with an acetic ester group at the 3-position, a chloromethyl group at the 2-position, and a trifluoromethoxy group at the 5-position. The fluorine atoms in the trifluoromethoxy group contribute to the compound's lipophilicity and metabolic stability, while the chloromethyl group provides a reactive site for further functionalization. These features make it an excellent candidate for constructing complex molecules with enhanced pharmacological properties.

In recent years, Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate has garnered attention in the development of drugs targeting central nervous system (CNS) disorders. The pyridine scaffold is commonly found in neuroactive compounds due to its ability to interact with various neurotransmitter receptors and ion channels. For instance, researchers have utilized this intermediate to synthesize analogs of gabapentin and pregabalin, which are widely used for treating neuropathic pain and seizures. The fluorinated and chlorinated substituents in this compound enhance its binding affinity to specific CNS targets, potentially leading to more effective therapies.

The pharmaceutical industry has also explored the use of Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate in the synthesis of anti-inflammatory agents. Inflammatory processes are implicated in a wide range of diseases, including rheumatoid arthritis, Crohn's disease, and even certain types of cancer. By incorporating this intermediate into drug candidates, chemists have been able to develop molecules that modulate key inflammatory pathways. Notably, derivatives of this compound have shown promising activity in inhibiting cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory prostaglandins.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as increased bioavailability and reduced metabolic degradation. Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate exemplifies this trend, as the trifluoromethoxy group enhances its lipophilicity while maintaining good solubility in biological systems. This balance is critical for achieving therapeutic efficacy without compromising pharmacokinetic performance.

In addition to its applications in CNS and anti-inflammatory drug development, Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy)pyridine-3-acetate has been investigated for its potential in oncology research. Preclinical studies have demonstrated that certain derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and progression. The chloromethyl group serves as a handle for further derivatization, allowing researchers to fine-tune the molecular properties of their drug candidates for optimal anticancer activity.

The synthesis of Ethyl 2-(chloromethyl)-6-fluoro-5-(trifluoromethoxy strong>)pyridine-3-acetate involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation starts from commercially available pyridine derivatives, which are subjected to halogenation, functional group interconversion, and esterification reactions. The introduction of the chloromethyl group is often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions, while the trifluoromethoxy group is typically installed via electrophilic aromatic substitution or metal-mediated coupling methods.

The versatility of Ethyl 2-(< strong >chloromethyl strong >)-6-fluoro-5-(< strong >trifluor omethoxy strong >)pyridine-3-acetate extends beyond its role as an intermediate; it also serves as a model compound for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged this compound to explore catalytic systems that facilitate efficient functionalization of heterocyclic scaffolds. Such advancements not only contribute to the field of pharmaceutical chemistry but also have broader implications for organic synthesis across various industries.

In conclusion, Ethyl 2-(< strong >chlor omethyl strong >)-6-fluoro-5-(< strong >trif lurometh oxy strong >)pyridine-3-acetate (CAS No. 1806261-66-4) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features enable the development of novel therapeutics targeting neurological disorders, inflammation, and cancer. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further. The ongoing exploration of its synthetic potential ensures that it will remain a valuable asset for chemists and biologists alike.